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Compound of Interest

4-Hydroxycyclohexanecarboxylic
Compound Name: o
aci

Cat. No.: B092502

In-Depth Technical Guide: 4-
Hydroxycyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 4-Hydroxycyclohexanecarboxylic acid, a
hydroxy monocarboxylic acid. It is a compound of interest in various research and development
applications due to its structure, which incorporates both a hydroxyl and a carboxylic acid
functional group on a cyclohexane ring.

Physicochemical Properties

The fundamental molecular characteristics of 4-Hydroxycyclohexanecarboxylic acid are
summarized below. These properties are essential for experimental design, analytical method

development, and chemical synthesis.
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Property Value Source
Molecular Formula C7H1203 [1112][3]
Molecular Weight 144.17 g/mol [2][3]
Monoisotopic Mass 144.078644241 Da

White to almost white powder
Appearance
or crystal

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific
findings. The synthesis of 4-Hydroxycyclohexanecarboxylic acid can be achieved through
various methods. Below is a representative protocol for its synthesis.

Synthesis of cis-4-Hydroxycyclohexanecarboxylic acid
This protocol outlines the synthesis starting from methyl cis-4-hydroxycyclohexanecarboxylate.

¢ Dissolution: Dissolve 20 g of methyl cis-4-hydroxycyclohexanecarboxylate in 80 mL of

methanol.
¢ Cooling: Cool the solution in an ice water bath.
e Hydrolysis: Slowly add 40 mL of a 5 mol/L sodium hydroxide solution.
e Reaction: Stir the reaction mixture at room temperature overnight.
 Dilution: After the reaction is complete, add 150 mL of water to dilute the mixture.

o Extraction (Organic Phase Removal): Extract the mixture twice with ethyl acetate and

discard the organic phase.
 Acidification: Adjust the agueous phase to a pH of 3 using 1 mol/L HCI.

o Extraction (Product): Extract the acidified agueous phase twice with 50 mL of ethyl acetate

and combine the organic phases.
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» Washing: Wash the combined organic phase twice with a saturated saline solution.

e Drying and Concentration: Dry and decolorize the organic phase. After filtration, concentrate
the solution under reduced pressure to recover the ethyl acetate, yielding the final white solid
product.

Logical Relationships and Workflows

Visualizing workflows and relationships is key to understanding complex processes. The
following diagram illustrates the logical flow of the synthesis protocol described above.
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Preparation & Reaction

Dissolve Reactant in Methanol

Cool in Ice Bath

Add NaOH Solution

Stir Overnight

Workup & Purification

Dilute with Water

Extract with Ethyl Acetate (Discard Organic)

Acidify with HCI

Extract with Ethyl Acetate (Keep Organic)

Wash with Saline

Dry and Concentrate

Click to download full resolution via product page

Synthesis Workflow for 4-Hydroxycyclohexanecarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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